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Compound of Interest

Compound Name: 4-(Diethylamino)but-2-enal

Cat. No.: B15411515

Synthesis of 4-(Diethylamino)but-2-enal: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the starting materials and synthetic route
for the preparation of 4-(diethylamino)but-2-enal, a valuable intermediate in organic
synthesis. The primary and most direct method for its synthesis is the aza-Michael addition of
diethylamine to crotonaldehyde. This document outlines the reaction mechanism, detailed
experimental protocols, and relevant data.

Synthetic Pathway: Aza-Michael Addition

The synthesis of 4-(diethylamino)but-2-enal is achieved through a conjugate addition
reaction, specifically an aza-Michael addition. In this reaction, the nucleophilic diethylamine
attacks the B-carbon of the a,B-unsaturated aldehyde, crotonaldehyde. This reaction is typically
thermodynamically controlled, favoring the 1,4-addition product over the 1,2-addition product
(imine formation).
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synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15411515#starting-materials-for-4-diethylamino-but-
2-enal-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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